Cas no 851865-24-2 (2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851865-24-2
• MF: C₁₈H₁₄F₄N₂OS
• MW: 382.375176906586
• CID: 5762823
• PubChem ID: 3405418
• Update Time: 2025-05-26

2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 851865-24-2
• AKOS024588590
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-1-[4-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
• F0630-0334
• [2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• (2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(trifluoromethyl)phenyl)methanone
• Methanone, [2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl][4-(trifluoromethyl)phenyl]-
• 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole

• Inchi： 1S/C18H14F4N2OS/c19-15-3-1-2-12(10-15)11-26-17-23-8-9-24(17)16(25)13-4-6-14(7-5-13)18(20,21)22/h1-7,10H,8-9,11H2
• InChI Key： IKAIWNOXSKINRH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NCCN1C(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 382.07629690g/mol
• Monoisotopic Mass: 382.07629690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 460.5±55.0 °C(Predicted)
• pka: 0.83±0.60(Predicted)

Additional information on 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole

2-{(3-Fluorophenyl)methylsulfanyl}-1-4-(Trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole: A Comprehensive Overview

2-{(3-Fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-24-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a fluorinated imidazole derivative, combines several key functional groups, including a fluorinated phenyl moiety, a methylsulfanyl group, and a trifluoromethyl substituent, which collectively contribute to its pharmacological properties.

The synthesis of 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound, making it more accessible for further research and development.

In terms of its biological activity, 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an antimicrobial agent. The presence of the fluorinated phenyl and trifluoromethyl groups enhances its ability to disrupt bacterial cell membranes, thereby inhibiting microbial growth. Additionally, the methylsulfanyl group contributes to its stability and bioavailability, making it a viable candidate for further investigation.

Recent studies have also explored the use of 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole in the treatment of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its neuroprotective properties have been highlighted in several research papers. Specifically, it has been shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vivo studies have demonstrated that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as a therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole. These efforts aim to optimize its delivery to target tissues and minimize side effects. For instance, conjugation with biodegradable polymers or encapsulation in nanoparticles has shown promise in enhancing its efficacy and safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-24-2) represents a promising candidate in the development of novel therapeutic agents for various medical conditions. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments in the future.